Cas no 66376-36-1 (Alendronic acid)

Alendronic acid structure
Alendronic acid structure
Product Name:Alendronic acid
CAS No:66376-36-1
MF:C4H13NO7P2
MW:249.096043348312
MDL:MFCD00868112
CID:58467
PubChem ID:87560297
Update Time:2025-09-27

Alendronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-1-hydroxybutane-1,1-diyl)diphosphonic acid
    • (4-Amino-1-hydroxybutylidene)bisphosphonic acid
    • a-hydroxy-d-aminobutylidenediphosphonic acid
    • ABDP
    • Alendronic Acid
    • (4-AMINO-1-HYDROXY-1-PHOSPHONOBUTYL)PHOSPHONIC ACID
    • Alendronate
    • 4-Amino-1-hydroxybutane-1,1-diphosphonic Acid
    • Phosphonicacid, (4-amino-1-hydroxybutylidene)bis- (9CI)
    • 4-Amino-1-hydroxybutane-1,1-diphosphonate
    • 4-Amino-1-hydroxybutane-1,1-diyldiphosphonic acid
    • 4-Amino-1-hydroxybutylidene-1,1-bis(phosphonic acid)
    • BPH 1
    • 4-Amino-1-hydroxybutane-1,1-diphosphonicacid
    • 4-Amino-1- hydroxybutane-1,1-diphosphonate-d6
    • (4-amino-1-hydroxy-1-phosphono-butyl)phosphonic acid
    • X1J18R4W8P
    • Q420057
    • SBI-0206778.P001
    • P,P'-(4-Amino-1-hydroxybutylidene)bisphosphonic acid
    • Arendal
    • NCGC00096054-04
    • CHEMBL870
    • CS-0009566
    • SR-05000001906-1
    • UNII-X1J18R4W8P
    • Z56771118
    • s5536
    • DTXCID202568
    • ALENDRONIC ACID [EMA EPAR]
    • HY-B0631
    • HSCI1_000337
    • ALENDRONATE [MART.]
    • alpha-hydroxy-delta-aminobutylidenediphosphonic acid
    • NCGC00096054-01
    • 2-BUTYLDECAHYDRONAPHTHALENE-1-CARBOXYLICACID
    • Acido alendronico [INN-Spanish]
    • Acide alendronique
    • SPECTRUM1505166
    • Q-200607
    • NCGC00096054-03
    • Acidum alendronicum [INN-Latin]
    • MK 217
    • NS00004332
    • AB01274863-01
    • (4-azanyl-1-oxidanyl-1-phosphono-butyl)phosphonic acid
    • Phosphonic acid, (4-amino-1-hydroxybutylidene)bis
    • BIDD:GT0180
    • ABDP-d6
    • Phosphonic acid, P,P'-(4-amino-1-hydroxybutylidene)bis-
    • AKOS001015793
    • C07752
    • Alendronic acid (INN)
    • Acido alendronico (INN-Spanish)
    • MK-217
    • 4-Amino-1-hydroxybutylidene-1,1-bisphosphonate
    • A835441
    • 1yhm
    • ALENDRONIC ACID [WHO-DD]
    • Acidum alendronicum (INN-Latin)
    • Oprea1_422906
    • D88506
    • Acido alendronico
    • FT-0641064
    • ALENDRONATE (MART.)
    • Acide alendronique [INN-French]
    • 66376-36-1
    • (4-Amino-1-hydroxybutylidene)diphosphonic acid
    • .ALPHA.-HYDROXY-.DELTA.-AMINOBUTYLIDENEDIPHOSPHONIC ACID
    • MFCD00868112
    • ALENDRONIC ACID [INN]
    • SCHEMBL18898
    • HSDB 7990
    • M05BA04
    • bisphosphonate
    • bisphosphonate, 65
    • Alendronic acid [INN:BAN]
    • Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-
    • D07119
    • DTXSID5022568
    • 4-amino-1-hydroxybutylidene-bisphosphonic acid
    • Acidum alendronicum
    • BDBM25313
    • ALENDRONIC ACID [MI]
    • Fosamax
    • 66376-36-1 (unlabeled)
    • Alendronate acid
    • ALENDRONIC-D6 ACID
    • (4-amino-1-hydroxybutane-1,1-diyl)bis(phosphonic acid)
    • SR-05000001906
    • GTPL3141
    • ALENDRONATE [VANDF]
    • (4-amino-1-hydroxybutane-1,1-diyl)bisphosphonic acid
    • DB00630
    • Acide alendronique (INN-French)
    • (4-Amino-1-Hydroxybutylidene)-Bisphosphonic Acid
    • BRD-K75527158-323-01-3
    • CHEBI:2567
    • AS-10963
    • Alendronate sodium hydrate
    • BRD-K75527158-360-06-4
    • BRD-K75527158-360-04-9
    • A2120
    • BRD-K75527158-360-05-6
    • Alendronic acid
    • MDL: MFCD00868112
    • Inchi: 1S/C4H13NO7P2/c5-3-1-2-4(6,13(7,8)9)14(10,11)12/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12)
    • InChI Key: OGSPWJRAVKPPFI-UHFFFAOYSA-N
    • SMILES: P(C(CCCN)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 249.01700
  • Monoisotopic Mass: 249.016725
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 161

Experimental Properties

  • Color/Form: Slightly white powder.
  • Density: 1.9±0.1 g/cm3
  • Melting Point: 235°C(dec.)(lit.)
  • Boiling Point: 616.7±65.0 °C at 760 mmHg
  • Flash Point: 326.7±34.3 °C
  • PSA: 180.93000
  • LogP: -0.57290
  • Solubility: Soluble in water, soluble in ethanol, almost insoluble in chloroform
  • Merck: 229
  • pka: pK1 2.72 ±0.05; pK2 8.73 ±0.05; pK3 10.5 ±0.1; pK4 11.6 ±0.1 at 25°, (0.1M KCl)
  • Vapor Pressure: 0.0±4.0 mmHg at 25°C

Alendronic acid Security Information

Alendronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Alendronic acid Pricemore >>

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Alendronic acid Production Method

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